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Compound of Interest

Compound Name: 4-Methoxyphenethylamine

Cat. No.: B056431 Get Quote

Technical Support Center: 4-
Methoxyphenethylamine
This guide provides researchers, scientists, and drug development professionals with essential

information for the proper storage, handling, and use of 4-Methoxyphenethylamine (4-MeO-

PEA). It includes frequently asked questions and troubleshooting guides for common

experimental issues.

Frequently Asked Questions (FAQs)
Q1: What is 4-Methoxyphenethylamine?

A1: 4-Methoxyphenethylamine, also known as O-methyltyramine, is a primary amino

compound.[1][2] It consists of an ethylamine chain with a 4-methoxyphenyl group attached at

the 2-position.[1][2] It is found naturally in some cacti, such as Peyote (Lophophora williamsii),

and has been identified in human urine.[3] In research, it is known to inhibit the monoamine

oxidase (MAO)-catalyzed deamination of tyramine and tryptamine.[1]

Q2: What are the primary uses of 4-Methoxyphenethylamine in a research setting?

A2: It is primarily used as an inhibitor of monoamine oxidase (MAO).[1] It also serves as an

intermediate or precursor in the synthesis of more complex molecules, such as the adrenergic

β2 receptor agonist ritodrine, and various research compounds like pyrrolo[3,2-c]carbazoles.[1]

[2][4]
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Q3: What personal protective equipment (PPE) is required when handling this compound?

A3: Due to its corrosive nature, comprehensive PPE is mandatory.[5][6] This includes tightly

fitting safety goggles and a faceshield (minimum 8 inches), chemical-resistant gloves inspected

before use, and protective clothing to prevent skin contact.[7][8] Work should be conducted in a

well-ventilated area or under a chemical fume hood to avoid inhaling vapors or mists.[7][8]

Q4: How should 4-Methoxyphenethylamine be stored?

A4: Store in a cool, dry, and well-ventilated place away from incompatible substances.[7][8] The

container must be kept tightly closed.[7][8] Opened containers should be carefully resealed and

stored upright to prevent leakage.[7] Some suppliers note that the compound is sensitive to air

and light and recommend storing it under an inert gas in a cool, dark place (<15°C).

Q5: What materials are incompatible with 4-Methoxyphenethylamine?

A5: It is incompatible with strong oxidizing agents, acids, acid chlorides, acid anhydrides, and

chloroformates.[7] Contact with these substances should be avoided to prevent hazardous

reactions.

Q6: What should I do in case of accidental exposure?

A6:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes and seek urgent

medical attention.[7][8]

Skin Contact: Take off contaminated clothing immediately and wash the affected area with

soap and plenty of water. Consult a physician.[7]

Inhalation: Move the person to fresh air. If breathing is difficult, give artificial respiration and

consult a physician.[7]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water and never give anything by

mouth to an unconscious person. Seek immediate medical attention.[7]
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Table 1: Physicochemical Properties of 4-
Methoxyphenethylamine

Property Value Source(s)

CAS Number 55-81-2 [1][2]

Molecular Formula C₉H₁₃NO [2][3]

Molecular Weight 151.21 g/mol [2][5]

Appearance
Clear colorless to slightly

yellow liquid
[1][2]

Boiling Point 138-140 °C at 20 mmHg [1][2]

Density 1.031 g/mL at 20 °C [1][5]

Refractive Index (n20/D) 1.538 [1][5]

Flash Point 110 °C (230 °F) - closed cup [5][6]

Table 2: Recommended Storage and Handling
Conditions

Condition Recommendation Source(s)

Storage Temperature
Cool place; some recommend

<15°C
[7][9]

Atmosphere

Store in a dry, well-ventilated

area. Store under inert gas for

enhanced stability.

[7]

Light Protect from light.

Container

Tightly closed container; reseal

carefully after opening and

keep upright.

[7][8]

Hazard Class
Skin Corrosion/Irritation,

Category 1B
[5][6][10]
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Troubleshooting Guides
Issue 1: The compound has developed a yellow or brown color upon storage.

Question: My 4-Methoxyphenethylamine was initially colorless but has turned yellow. Is it

still usable?

Answer: A color change often indicates degradation due to exposure to air or light, as the

compound is known to be air and light sensitive. While slight discoloration may not

significantly impact all experiments, it is a sign of impurity. For sensitive assays (e.g.,

receptor binding, enzyme inhibition), it is highly recommended to use a fresh, uncolored

sample or purify the existing stock. To prevent this, always store the compound under an

inert atmosphere (like argon or nitrogen) and in a dark or amber-colored vial.

Issue 2: The compound is not dissolving in my chosen solvent.

Question: I am having trouble dissolving 4-Methoxyphenethylamine in my aqueous buffer.

What can I do?

Answer: As a primary amine, 4-Methoxyphenethylamine's solubility is pH-dependent. In its

free-base form (as it is typically supplied), it has limited solubility in neutral water. To increase

solubility in aqueous buffers, you can protonate the amine group by lowering the pH. Add a

small amount of dilute acid (e.g., 0.1 M HCl) dropwise to your solution until the compound

dissolves. Always check that the final pH is compatible with your experimental system. For

organic applications, it is soluble in common organic solvents, but always perform a small-

scale test first.

Issue 3: I observed an unexpected precipitate or color change after adding the compound to

my reaction mixture.

Question: When I added 4-Methoxyphenethylamine to my experiment, the solution

changed color and a precipitate formed. What happened?

Answer: This could be due to an incompatibility with other components in your mixture. 4-
Methoxyphenethylamine is a base and will react with acids.[7] It is also incompatible with

acid chlorides, acid anhydrides, and strong oxidizing agents.[7] Review all reagents in your
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mixture for potential incompatibilities. The precipitate could be a salt formed from an acid-

base reaction or the product of an undesired side reaction.

Issue 4: My experimental results are inconsistent or show lower-than-expected activity.

Question: The inhibitory activity of my 4-Methoxyphenethylamine stock seems to vary

between experiments. Why?

Answer: Inconsistent results can stem from compound degradation. 4-
Methoxyphenethylamine is metabolized by monoamine oxidase B (MAO-B), and it can be

unstable if not handled properly.[3] Ensure your stock solutions are fresh and have been

stored correctly (under inert gas, protected from light, refrigerated). Repeated freeze-thaw

cycles can also degrade the compound. Consider preparing single-use aliquots of your stock

solution to maintain its integrity.

Experimental Protocols
Protocol: In Vitro Monoamine Oxidase (MAO) Inhibition
Assay
This protocol provides a general method to screen the inhibitory potential of 4-
Methoxyphenethylamine against MAO-A and MAO-B enzymes using a fluorometric assay.

1. Materials:

4-Methoxyphenethylamine (test inhibitor)

Recombinant human MAO-A and MAO-B enzymes

MAO substrate (e.g., kynuramine or a commercial fluorogenic substrate)

Assay buffer (e.g., 100 mM potassium phosphate, pH 7.4)

Clorgyline (selective MAO-A inhibitor, positive control)

Pargyline or Selegiline (selective MAO-B inhibitor, positive control)

96-well black microplate
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Plate reader with fluorescence detection

2. Methods:

Prepare Reagents:

Prepare a 10 mM stock solution of 4-Methoxyphenethylamine in DMSO. Create a serial

dilution series (e.g., 10 µM to 100 nM) in the assay buffer.

Prepare stock solutions of positive controls (Clorgyline, Pargyline) in the same manner.

Dilute MAO-A and MAO-B enzymes to the working concentration recommended by the

supplier in chilled assay buffer.

Prepare the MAO substrate at 2x the final desired concentration in assay buffer.

Assay Procedure:

To the wells of a 96-well plate, add 50 µL of the assay buffer.

Add 25 µL of the test inhibitor dilutions or control inhibitor dilutions to the appropriate wells.

Include wells with buffer only (no inhibitor control) and wells with no enzyme (background

control).

Add 25 µL of the diluted MAO-A or MAO-B enzyme solution to all wells except the

background control.

Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to interact with the

enzyme.

Initiate the reaction by adding 50 µL of the 2x substrate solution to all wells.

Data Acquisition and Analysis:

Immediately place the plate in a fluorescence plate reader.

Measure the fluorescence signal every minute for 30-60 minutes at the appropriate

excitation/emission wavelengths for the substrate used.
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Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time

curve) for each well.

Subtract the background signal (no enzyme) from all other readings.

Calculate the percent inhibition for each inhibitor concentration relative to the "no inhibitor"

control.

Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the

data to a dose-response curve to determine the IC₅₀ value.

Mandatory Visualization
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Problem Encountered:
Inconsistent Experimental Results

1. Verify Storage Conditions

Storage Correct?

2. Assess Compound Purity

Compound Clear/Colorless?

3. Review Experimental Protocol

Incompatibilities Identified?

Yes

Action: Store under N2/Ar,
in dark, at <15°C.

Prepare fresh aliquots.

No

Yes

Action: Use fresh sample
or purify via distillation.

No

Action: Remove incompatible
reagents (e.g., acids,

strong oxidizers).

Yes

Rerun Experiment with Controls

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent experimental results.
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Simplified Signaling of 4-Methoxyphenethylamine

4-Methoxyphenethylamine
(4-MeO-PEA)

TAAR1 Receptor
Partial Agonist

Serotonin Transporter
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Induces Efflux

Norepinephrine Transporter
(NET)
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Synaptic Vesicle (Serotonin)

Synaptic Vesicle (Norepinephrine)

Serotonin Release
(Increased Synaptic Conc.)

Exocytosis

Norepinephrine Release
(Increased Synaptic Conc.)

Exocytosis

Click to download full resolution via product page

Caption: Simplified signaling pathway for 4-Methoxyphenethylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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